Cas no 180509-18-6 (2-(a-D-Mannopyranosyl)-L-tryptophan)

• Product Name: 2-(a-D-Mannopyranosyl)-L-tryptophan
• CAS No: 180509-18-6
• MF: C₁₇H₂₂N₂O₇
• MW: 366.365785121918
• CID: 1061391
• PubChem ID: 10981970
• Update Time: 2025-06-10

2-(a-D-Mannopyranosyl)-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• 2-(α-D-Mannopyranosyl)-L-tryptophan
• 2-(A-D-MANNOPYRANOSYL)-L-TRYPTOPHAN
• C2-α-D-mannosylpyranosyl-L-tryptophan
• CPXSBHKDEPPWIX-NJORQXHJSA-N
• Tryptophan Impurity 31
• (1R)-1,5-anhydro-1-{3-[(2S)-2-amino-2-carboxyethyl]-1H-indol-2-yl}-D-mannitol
• 2'-alpha-mannosyl-L-tryptophan
• SCHEMBL5972533
• CHEBI:19232
• C(2)-alpha-D-mannopyranosyl-L-tryptophan
• (2S*)-2-amino-3-[2-(alpha-D-mannopyranosyl)indole-3-yl]propionic acid
• 2'-tryptophan C-mannoside
• alpha-C-Mannosyltryptophan
• (2S)-2-amino-3-[2-[(2R,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-1H-indol-3-yl]propanoic acid
• 2'-alpha-D-mannosyltryptophan
• 2'-alpha-mannosyltryptophan
• 2-(alpha-mannopyranosyl)-l-tryptophan
• CPXSBHKDEPPWIX-RAYCSJGISA-N
• 180509-18-6
• Tryptophan 2-C-mannoside
• 2'-alpha-D-mannosyl-L-tryptophan
• A-D-Mannopyranosyl)-L-tryptophan
• 2-(
• 2-(alpha-D-Mannopyranosyl)-L-tryptophan
• C2-a-D-Mannopyranosyltryptophan; 2-a-D-Mannopyranosyl-L-tryptophan; 2-a-D-Mannopyranosyl-L-tryptophan
• DB-250709
• 2-(a-D-Mannopyranosyl)-L-tryptophan

• Inchi： 1S/C17H22N2O7/c18-9(17(24)25)5-8-7-3-1-2-4-10(7)19-12(8)16-15(23)14(22)13(21)11(6-20)26-16/h1-4,9,11,13-16,19-23H,5-6,18H2,(H,24,25)/t9-,11?,13+,14?,15?,16+/m0/s1
• InChI Key： CPXSBHKDEPPWIX-RNORIOJMSA-N
• SMILES： c1c2c(C[C@@H](C(O)=O)N)c([C@@H]3C(O)C(O)[C@H](O)C(CO)O3)nc2ccc1

Computed Properties

• Exact Mass: 366.14270105g/mol
• Monoisotopic Mass: 366.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 169Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(a-D-Mannopyranosyl)-L-tryptophan

2-(a-D-Mannopyranosyl)-L-Tryptophan: A Comprehensive Overview

2-(a-D-Mannopyranosyl)-L-Tryptophan (CAS No. 180509-18-6) is a bioactive compound that has garnered significant attention in the fields of biochemistry, pharmacology, and nutraceuticals. This compound is a derivative of L-Tryptophan, an essential amino acid, with a unique glycosylation at the alpha position. The glycosylation involves the attachment of a D-mannopyranosyl group, which imparts distinct chemical and biological properties to the molecule. In this article, we delve into the structural characteristics, biological activities, and potential applications of 2-(a-D-Mannopyranosyl)-L-Tryptophan, supported by the latest research findings.

The molecular structure of 2-(a-D-Mannopyranosyl)-L-Tryptophan is characterized by its glycosidic bond between the hydroxyl group of the D-mannopyranosyl moiety and the alpha carbon of L-Tryptophan. This glycosylation not only modifies the physical properties of L-Tryptophan but also influences its bioavailability and metabolic pathways. Recent studies have highlighted that this modification enhances the stability of L-Tryptophan in physiological environments, potentially improving its absorption and utilization in the human body.

One of the most intriguing aspects of 2-(a-D-Mannopyranosyl)-L-Tryptophan is its role in modulating neurotransmitter synthesis. L-Tryptophan is a precursor to serotonin, a key neurotransmitter involved in mood regulation, appetite control, and sleep-wake cycles. By enhancing the bioavailability of L-Tryptophan, 2-(a-D-Mannopyranosyl)-L-Tryptophan may offer therapeutic benefits for conditions such as depression, anxiety, and sleep disorders. Emerging research suggests that this compound could serve as a novel intervention for mental health disorders, particularly in individuals with low serotonin levels.

In addition to its neurotransmitter-related effects, 2-(a-D-Mannopyranosyl)-L-Tryptophan has demonstrated anti-inflammatory and antioxidant properties. Studies have shown that this compound can reduce oxidative stress and inhibit pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and neuroinflammation. The glycosylation at the alpha position appears to play a critical role in these biological activities by protecting the molecule from enzymatic degradation and enhancing its bioactivity.

The application of 2-(a-D-Mannopyranosyl)-L-Tryptophan extends beyond human health. In the field of nutrition, this compound has been explored as a functional ingredient in sports nutrition products. Its ability to enhance serotonin production may improve mood and reduce exercise-induced fatigue, making it appealing to athletes and fitness enthusiasts. Furthermore, preliminary studies indicate that 2-(a-D-Mannopyranosyl)-L-Tryptophan could be used as a natural food additive to improve the sensory properties of food while providing health benefits.

From a manufacturing perspective, the synthesis of 2-(a-D-Mannopyranosyl)-L-Tryptophan involves advanced glycosylation techniques to ensure high purity and consistency. Researchers have optimized enzymatic glycosylation methods using recombinant glycosidases, enabling large-scale production of this compound for commercial applications. Quality control measures are critical to ensure that the final product meets pharmacopeial standards and maintains its bioactive properties.

In conclusion, 2-(a-D-Mannopyranosyl)-L-Tryptophan (CAS No. 180509-18-6) represents a promising compound with diverse applications in health and nutrition. Its unique chemical structure, enhanced bioavailability, and multifaceted biological activities make it a valuable addition to the arsenal of bioactive compounds. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 2-(a-D-Mannopyranosyl)-L-Tryptophan is poised to play a significant role in addressing unmet medical needs and improving human well-being.